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Compound of Interest

Compound Name: 3-Cyclopropoxy-4-iodopyridine
Cat. No.: B13655982
Get Quote

Executive Summary

3-Cyclopropoxy-4-iodopyridine is a "privileged scaffold" intermediate, primarily utilized in the
development of kinase inhibitors (e.g., VEGFR, MET) and PDE4 inhibitors.[1] The cyclopropoxy
group is a critical bioisostere for methoxy/ethoxy groups; it enhances metabolic stability by
blocking oxidative dealkylation (CYP450 resistance) while increasing lipophilicity and rigidifying
the ether linkage.

Market Status:
« Availability: Low. Often classified as "Make-to-Order" or "Custom Synthesis."[1]

e Primary Risk: Structural misidentification with its isomer 2-cyclopropoxy-4-iodopyridine (CAS
2090045-22-8).[1]

» Cost Driver: The installation of the strained cyclopropyl ether linkage is chemically
challenging, driving costs significantly higher than standard alkoxypyridines.

Technical Specifications & Ildentity
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Chemical Name

3-Cyclopropoxy-4-iodopyridine

Warning: Do not confuse with

2-cyclopropoxy isomer.[1][2]

Often listed under internal IDs

CAS Number Not Widely Assigned
(e.g., BD00783659).
Molecular Formula CsHsINO
Molecular Weight 261.06 g/mol
CAS: 1243414-68-7
2-Chloro-3-cyclopropoxy-4- ) )
Key Analog , o (Commercially available
iodopyridine
proxy).[1][2]
) ) Light sensitive (lodide bond).
Appearance Off-white to pale yellow solid o
Solubility DMSO, Methanol, DCM Limited solubility in water.

Synthesis & Manufacturing Routes

Understanding the synthesis is crucial for assessing supplier capability and impurity profiles.

The cyclopropylation step is the bottleneck.

Primary Synthetic Pathways

There are two industrial-viable routes.[1] Suppliers using Route A generally offer higher purity

but at a higher cost due to the expensive catalyst.

e Route A: Chan-Lam Coupling (Modern Standard)

o

cyclopropylboronic acid.[1]

o

[¢]

Mechanism: Copper-catalyzed oxidative coupling of 4-iodopyridin-3-ol with

Pros: High functional group tolerance; avoids harsh bases.

Cons: Cyclopropylboronic acid is expensive; variable yields.
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» Route B: SNAr Displacement (Traditional)

o Mechanism: Nucleophilic aromatic substitution of 3-fluoro-4-iodopyridine with

cyclopropanol using a strong base (NaH or tBuOK).[1]

o Pros: Cheaper reagents.

o Cons: High risk of "scrubbing" the iodine (dehalogenation) or regio-isomeric mixtures;

requires energetic conditions.[1]

Visualization: Synthesis Workflow

3-Fluoro-4-iodopyridine

Route B: SNAr

4-lodopyridin-3-ol Route A: Oxidative Coupling
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Cyclopropylboronic Acid
+ Cu(OAc)2 (Chan-Lam)

Click to download full resolution via product page

Caption: Comparison of SNAr and Chan-Lam coupling routes for manufacturing. Route A is

preferred for maintaining the iodine integrity.

Quality Assurance: Self-Validating Protocols

Due to the risk of regio-isomer contamination (2- vs 3-substitution), standard COAs are

insufficient.[1] You must validate the material using the following logic.

A. 1H-NMR Verification (Diagnostic Signals)[1]
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o Cyclopropyl Ring: Look for the unique multiplet pattern of the cyclopropyl protons upfield
(0.6-0.9 ppm).[1]

» Regio-chemistry Check:

o H-2 (Pyridine): A singlet or narrow doublet around 8.0-8.3 ppm.[1] This proton is flanked
by the Nitrogen and the Cyclopropoxy group.

o H-5/H-6 (Pyridine): A pair of doublets.[1]

o Differentiation: In the 2-cyclopropoxy isomer, the shielding effect shifts the protons
differently. The presence of a deshielded singlet at C2 confirms the 3-substituent pattern.

B. LCMS Impurity Profiling

e De-iodinated Byproduct: Mass = 135.1 (Parent - 126).[1] Common in Route B (SNAr).[1]

e Hydrolysis Product: Mass = 221.0 (3-cyclopropoxy-4-hydroxypyridine).[1] Indicates poor
storage (moisture sensitivity of the iodide).[1]

Supplier Landscape & Price Comparison

Market Reality: This compound is rarely "in stock™ in bulk. It is typically a Tier 2 (Lead Time: 2-3
weeks) or Tier 3 (Custom Synthesis: 4-6 weeks) item.[1]
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MolPort, ] ] ]
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eMolecules

Pricing Insight:

e The 2-Chloro analog (2-Chloro-3-cyclopropoxy-4-iodopyridine) is significantly cheaper

and more available because the chlorine activates the ring for easier synthesis.[1]

e Recommendation: If your SAR allows, buy the 2-Chloro analog and remove the chlorine

(hydrodechlorination) or use it directly.[1] This can save ~60% on cost and 4 weeks on lead

time.

Procurement Strategy: Make vs. Buy

Use this decision matrix to determine your sourcing strategy.
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Need 3-Cyclopropoxy-4-iodopyridine

Is the 2-Chloro analog acceptable?

Yes (SAR Flexible) \No (Exact Scaffold)

BUY 2-Chloro Analog Strict Requirement for
(CAS 1243414-68-7) Des-Chloro Core

Quantity Needed?

<5 Grams > 20 Grams
Check BLD/ChemScene Contract Custom Synthesis
(Accept High Unit Cost) (FTE/FFS Model)

Click to download full resolution via product page

Caption: Decision tree for optimizing procurement based on SAR flexibility and quantity
requirements.
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Retrieved from [1]
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e ChemScene.Product Entry: 2-Cyclopropoxy-4-iodopyridine (Isomer Alert). Retrieved from [1]

» National Institutes of Health (PMC).Copper-Catalyzed Chan—Lam Cyclopropylation of
Phenols.[1] (Methodology for synthesis). Retrieved from

e Organic Chemistry Portal.Chan-Lam Coupling Mechanism and Applications. Retrieved from

o BenchChem.Applications in medicinal chemistry for cyclopropyl-containing compounds.[1]
Retrieved from [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. data.epo.org [data.epo.org]
e 2. Dihydro-a-terpineol | CAS#:498-81-7 | Chemsrc [chemsrc.com]

 To cite this document: BenchChem. [Strategic Sourcing & Technical Guide: 3-Cyclopropoxy-
4-iodopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13655982/docs#strategic-sourcing-technical-guide-3-
cyclopropoxy-4-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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